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Compound of Interest

Compound Name: Tris(tert-butoxy)silanol

Cat. No.: B099459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental differences
between silanols and siloxanes, two key classes of organosilicon compounds. With a focus on
their chemical structure, properties, reactivity, and applications in research and drug
development, this document aims to serve as a valuable resource for professionals in the

scientific community.

Core Chemical Structures

The foundational difference between silanols and siloxanes lies in their core chemical structure.
Silanols are characterized by the presence of at least one hydroxyl (-OH) group directly bonded
to a silicon atom (Si-OH). They are analogous to alcohols in organic chemistry. Siloxanes, on
the other hand, feature a repeating silicon-oxygen backbone (Si-O-Si). These are analogous to
ethers in organic chemistry.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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